N-(4-ethylphenyl)-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[3-[(2-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• InChI: InChI=1S/C21H19FN6OS/c1-2-14-7-9-16(10-8-14)25-18(29)12-30-21-19-20(23-13-24-21)28(27-26-19)11-15-5-3-4-6-17(15)22/h3-10,13H,2,11-12H2,1H3,(H,25,29)
• InChI Key: PJDBWJQSFDILKK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=CC=C4F
• Molecular Formula: C21H19FN6OS
• Molecular Weight: 422.5 g/mol

Description

N-(4-ethylphenyl)-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H19FN6OS and its molecular weight is 422.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

N-(4-ethylphenyl)-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide belongs to a class of compounds with a broad spectrum of biological activities and chemical properties that are of significant interest in medicinal chemistry. Research has focused on the synthesis and characterization of various heterocycles, including triazolopyrimidines and oxadiazoles, which are related to the chemical structure of interest. These compounds are synthesized through various methods, including the condensation of different precursors, to explore their potential applications in drug discovery and development. Representative studies include the synthesis of novel heterocycles incorporating a thiadiazole moiety and their assessment as insecticidal agents against Spodoptera littoralis (Fadda et al., 2017), and the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET (Dollé et al., 2008).

Biological Activities

The structural analogs and derivatives of N-(4-ethylphenyl)-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide have been explored for various biological activities, particularly focusing on antimicrobial, antifungal, and antitumor properties. Research includes the exploration of the antimicrobial and antifungal activities of new benzimidazole derivatives and their potential as molluscicidal agents (Nofal et al., 2002). Additionally, compounds like 6-fluorobenzo[b]pyran-4-one and its derivatives have been synthesized and tested for antifungal and apoptotic effects against Candida species, showcasing the potential therapeutic applications of these compounds (Çavușoğlu et al., 2018).

Antitumor Activities

The antitumor activities of triazolopyrimidine and related compounds have been a subject of interest. Compounds exhibiting structural similarities to N-(4-ethylphenyl)-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide have been evaluated for their potential in treating various cancers, including lung and hepatocellular carcinoma. Studies have shown that certain derivatives possess significant cytotoxic effects against cancer cell lines, suggesting their utility in cancer research and potential therapeutic applications (Gomha et al., 2017).